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Compound of Interest

Compound Name: 3,6-Dimethyldecane

Cat. No.: B102459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 3,6-
Dimethyldecane (CAS No. 17312-53-7), a branched alkane with the molecular formula
C12H26. The information presented herein is intended to support research and development
activities where this compound may be used as a solvent, a reference standard, or a
component in complex formulations. This document summarizes key quantitative data, outlines
detailed experimental protocols for the determination of these properties, and includes a visual
representation of a general experimental workflow.

Core Physical Properties of 3,6-Dimethyldecane

The physical characteristics of 3,6-Dimethyldecane are crucial for its handling, application,
and for the prediction of its behavior in various chemical and physical processes. The following
table summarizes the key physical properties of this compound, compiled from various
sources. It is important to note that some values are estimated based on computational
models, such as the Joback method, and may differ from experimentally determined values.
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Property Value Unit Source | Method
Molecular Formula C12H26 - -
Molecular Weight 170.33 g/mol [1]
Boiling Point 201 °C [2]
473.08 K Joback Method[1]
Melting Point -50.8 °C (estimate)[2]
195.00 K Joback Method[1]
Density 0.7510 g/cm3 [2]
Refractive Index 1.4214 - [2]
o ) at 473.08 K (Joback
Dynamic Viscosity 0.0001925 Pa-s
Method)[1]
at 426.73 K (Joback
0.0002726 Pa's
Method)[1]
at 380.39 K (Joback
0.0004202 Pa-s
Method)[1]
at 334.04 K (Joback
0.0007305 Pa:s
Method)[1]
at 287.69 K (Joback
0.0015175 Pa's
Method)[1]
at 241.35 K (Joback
0.0041744 Pa-s
Method)[1]
at 195.00 K (Joback
0.0185767 Pa:s

Method)[1]

Experimental Protocols for Physical Property
Determination
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Accurate determination of physical properties relies on standardized experimental procedures.

Below are detailed methodologies for measuring the key physical properties of liquid alkanes

like 3,6-Dimethyldecane.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[3]

o Apparatus: A Thiele tube, a thermometer, a small test tube, a capillary tube (sealed at one

end), a rubber band or wire for attachment, a heat source (Bunsen burner or oil bath), and

mineral oil.

e Procedure:

[¢]

A small amount of the 3,6-Dimethyldecane sample is placed into the small test tube.

The capillary tube is inverted (open end down) and placed inside the test tube containing
the sample.

The test tube is attached to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.
The thermometer and test tube assembly is immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is gently heated. The shape of the tube allows for the
circulation of the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b102459?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b102459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The boiling point is the temperature at which the liquid sample just begins to enter the
capillary tube.[3]

Melting Point Determination (Capillary Method)

For determining the melting point of a substance that is solid at room temperature, the capillary
method is widely used.[4][5] Since 3,6-Dimethyldecane is a liquid at room temperature, this
method would require cooling the substance to its solid state first.

o Apparatus: A melting point apparatus (such as a Mel-Temp or similar device), capillary tubes,
and a sample of the solidified compound.[4]

e Procedure:
o A small amount of the solidified 3,6-Dimethyldecane is finely powdered.

o The open end of a capillary tube is pressed into the powder to pack a small amount of the
sample into the tube. The tube is then tapped or dropped through a long glass tube to
compact the sample at the sealed end.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate. For an unknown sample, a rapid initial heating
can be done to find an approximate melting range, followed by a slower, more precise
measurement.[6]

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range. For a pure compound, this range should be narrow.[4]

Density Measurement (Vibrating Tube Densitometer)

Vibrating tube densitometers provide highly accurate density measurements for liquids.

e Apparatus: A vibrating tube densitometer.
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e Procedure:

o The instrument is calibrated using two standards of known density, typically dry air and
deionized water.

o The sample of 3,6-Dimethyldecane is injected into the U-shaped tube within the
instrument.

o The tube is electronically excited to oscillate at its natural frequency.

o The instrument measures the oscillation period, which is directly related to the density of
the liquid in the tube.

o The temperature of the sample is precisely controlled by the instrument.

Refractive Index Measurement (Abbe Refractometer)

The Abbe refractometer is a common instrument for measuring the refractive index of liquids.[7]

o Apparatus: An Abbe refractometer, a light source (often built-in), and a temperature-
controlled water bath.

e Procedure:

o The refractometer prisms are cleaned and a few drops of the 3,6-Dimethyldecane sample
are placed on the lower prism.

o The prisms are closed and the instrument's light source is switched on.
o The temperature is regulated using the connected water bath.

o While looking through the eyepiece, the handwheel is adjusted to bring the boundary
between the light and dark regions into the center of the crosshairs.

o A second control is adjusted to eliminate any color dispersion, resulting in a sharp, clear
boundary.

o The refractive index is then read directly from the instrument's scale.
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Viscosity Measurement (Capillary Viscometer)

A capillary viscometer, such as an Ostwald or Ubbelohde viscometer, is used to measure the
kinematic viscosity of a liquid.

o Apparatus: A capillary viscometer, a constant temperature bath, a stopwatch, and a pipette.

e Procedure:

o

A known volume of 3,6-Dimethyldecane is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.

o The liquid is drawn up through the capillary tube by suction to a point above the upper
timing mark.

o The suction is released, and the time taken for the liquid to flow between the upper and
lower timing marks is measured with a stopwatch.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer. The dynamic viscosity can then be obtained by multiplying the
kinematic viscosity by the density of the liquid at the same temperature.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid alkane.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b102459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Experimental Workflow for Physical Property Determination

Sample Preparation

et Obtain Pure Sample of 3,6-Dimethyldecane f-—————————=———————-—— oo
l T

Degas Sample (if necessary)

v

Refractive Index Measurement
(e.g., Abbe Refractometer)

Boiling Point Determination
(e.g., Thiele Tube)

Melting Point Determination
(Requires Solidification)

Density Measurement
(e.g., Vibrating Tube Densitometer)

. Viscosity Measurement
(e.g., Capillary Viscometer)

Data AnalysisJ%nd Reporting

—>> Record Raw Data <—
—>| (Temp ire, Time, etc.) |<@—

:

Calculate Final Property Values

'

Report Results with Uncertainty

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a liquid alkane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

